Cas no 158683-18-2 ([1,3]Dioxolo[4,5-g]-2,1-benzisoxazole(9CI))

[1,3]Dioxolo[4,5-g]-2,1-benzisoxazole(9CI) structure
158683-18-2 structure
Product Name:[1,3]Dioxolo[4,5-g]-2,1-benzisoxazole(9CI)
CAS No:158683-18-2
MF:C8H5NO3
MW:163.130202054977
CID:108975
PubChem ID:57357572
Update Time:2025-04-18

[1,3]Dioxolo[4,5-g]-2,1-benzisoxazole(9CI) Chemical and Physical Properties

Names and Identifiers

    • [1,3]Dioxolo[4,5-g]-2,1-benzisoxazole(9CI)
    • [1,3]dioxolo[4,5-g][2,1]benzoxazole
    • 158683-18-2
    • 7H-[1,3]Dioxolo[4,5-g][2,1]benzoxazole
    • [1,3]Dioxolo[4',5':5,6]benzo[1,2-c]isoxazole
    • DTXSID50723737
    • Inchi: 1S/C8H5NO3/c1-2-6-8(11-4-10-6)7-5(1)3-12-9-7/h1-3H,4H2
    • InChI Key: CJSHNZQSBXXNKT-UHFFFAOYSA-N
    • SMILES: O1COC2C=CC3=CON=C3C1=2

Computed Properties

  • Exact Mass: 163.02695
  • Monoisotopic Mass: 163.026943022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • PSA: 44.49
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